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Introduction

NCAO029 is a monoclonal antibody designed for the detection of its target protein in various
biological samples via Western blot analysis. These application notes provide a detailed
protocol and expected results for researchers, scientists, and drug development professionals
utilizing NCA029 for the qualitative and semi-quantitative analysis of its target protein
expression. The protocols herein are optimized to ensure high-quality, reproducible results with
minimal background. Western blotting is a widely used technique to detect specific proteins in a
sample of tissue or cell homogenate or extract. It combines gel electrophoresis to separate
proteins by size, transfer of the proteins to a solid support, and detection of a target protein
using a specific antibody.[1]
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Product Name NCAO029

Target Undisclosed Protein
Host Species Rabbit

Clonality Monoclonal

Isotype 19G

Applications Western Blot (WB)
Recommended Dilution 1:1000

Store at -20°C. Avoid repeated freeze-thaw
Storage
cycles.

Experimental Protocols
A. Sample Preparation

Proper sample preparation is crucial for obtaining reliable Western blot results. The following
protocols are recommended for cell lysates and tissue homogenates.

1. Cell Lysate Preparation:
e Culture cells to the desired confluency.

o Aspirate the culture medium and wash the cells once with ice-cold Phosphate Buffered
Saline (PBS).[2]

e Add 1 mL of ice-cold RIPA buffer with protease inhibitors per 10 cm plate.

o Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.[2]
 Incubate on ice for 30 minutes.

» Centrifuge at 14,000 x g for 15 minutes at 4°C.[2]

o Transfer the supernatant (protein extract) to a new tube and determine the protein
concentration using a BCA protein assay.
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o Add Laemmli sample buffer to the desired protein concentration (e.g., 20-30 pg of total
protein) and boil at 95-100°C for 5 minutes.[3]

e Samples can be stored at -80°C for future use.

2. Tissue Homogenate Preparation:

o Dissect the tissue of interest on ice as quickly as possible to prevent protein degradation.
e Snap freeze the tissue in liquid nitrogen.

e For a~5 mg piece of tissue, add 300 pL of ice-cold lysis buffer (e.g., RIPA buffer) with
protease inhibitors.

e Homogenize the tissue using an electric homogenizer.
e Maintain constant agitation for 2 hours at 4°C.

e Proceed with steps 6-9 from the Cell Lysate Preparation protocol.

B. SDS-PAGE and Protein Transfer

1. Gel Electrophoresis:

o Load equal amounts of protein (20-30 ug for lysates, 10-100 ng for purified protein) into the
wells of an SDS-PAGE gel. Include a molecular weight marker.

e Run the gel at 100-150 V for 1-2 hours, or until the dye front reaches the bottom of the gel.
2. Protein Transfer:

» Equilibrate the gel, nitrocellulose or PVDF membrane, and filter papers in transfer buffer. If
using PVDF, activate the membrane with methanol for 1 minute.

o Assemble the transfer stack (sandwich).

o Transfer the proteins from the gel to the membrane. A wet transfer at 100 V for 1 hour is
recommended.[3] For proteins larger than 80 kDa, it is advisable to include SDS at a final
concentration of 0.1% in the transfer buffer.
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C. Immunodetection

1. Blocking:

 After transfer, wash the membrane with TBST (Tris-Buffered Saline with 0.1% Tween-20) for
5 minutes.

 Incubate the membrane in blocking buffer (5% non-fat dry milk or 5% BSA in TBST) for 1
hour at room temperature with gentle agitation.[4]

2. Primary Antibody Incubation:

e Dilute the NCA029 antibody 1:1000 in the primary antibody dilution buffer (e.g., 5% BSAin
TBST).

e Incubate the membrane with the diluted primary antibody overnight at 4°C with gentle
shaking.[2][4]

3. Secondary Antibody Incubation:
e Wash the membrane three times for 5 minutes each with TBST.[4]

 Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary
antibody (e.g., anti-rabbit IgG) diluted in blocking buffer for 1 hour at room temperature.[3]

4. Detection:
¢ \Wash the membrane three times for 5 minutes each with TBST.

¢ Prepare the enhanced chemiluminescence (ECL) solution according to the manufacturer's
instructions.

¢ Incubate the membrane in the ECL solution for 1-5 minutes.

Acquire the image using a chemiluminescence imaging system.[3]

Data Presentation
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The following tables summarize hypothetical quantitative data obtained from Western blot
analysis using NCA029.

Table 1: Relative Expression of Target Protein in Different Cell Lines

Relative Band Intensity

Cell Line Treatment (Normalized to Loading
Control)
Cell Line A Untreated 1.00
Cell Line A Treatment X (10 pM) 0.45
Cell Line B Untreated 2.30
Cell Line B Treatment X (10 pM) 1.15
Cell Line C Untreated 0.20
Cell Line C Treatment X (10 uM) 0.18

Table 2: Time-Course of Target Protein Expression

Relative Band Intensity (Normalized to

Time Point .
Loading Control)
O hr 1.00
6 hr 1.75
12 hr 2.50
24 hr 1.20
48 hr 0.60
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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